Cas no 2460501-47-5 (pyrrolo[2,1-f][1,2,4]triazin-d4-4-amine)

• Product Name: pyrrolo[2,1-f][1,2,4]triazin-d4-4-amine
• CAS No: 2460501-47-5
• MF: C₆H₆N₄
• MW: 138.163286685944
• CID: 6825240
• PubChem ID: 172401632
• Update Time: 2025-02-28

pyrrolo[2,1-f][1,2,4]triazin-d4-4-amine Chemical and Physical Properties

Names and Identifiers

• 2460501-47-5
• pyrrolo[2,1-f][1,2,4]triazin-d4-4-amine
• CS-23347

• Inchi： 1S/C6H6N4/c7-6-5-2-1-3-10(5)9-4-8-6/h1-4H,(H2,7,8,9)/i1D,2D,3D,4D
• InChI Key： VSPXQZSDPSOPRO-RHQRLBAQSA-N
• SMILES： N12C([2H])=C([2H])C([2H])=C1C(N)=NC([2H])=N2

Computed Properties

• Exact Mass: 138.084353192Da
• Monoisotopic Mass: 138.084353192Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 56.2Ų